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Compound of Interest

Compound Name: demethoxyfumitremorgin C

Cat. No.: B160368

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of demethoxyfumitremorgin C, a mycotoxin and indole alkaloid.
Adherence to these procedures is mandatory to ensure the safety of all laboratory personnel
and to maintain a secure research environment. This guide is intended for researchers,
scientists, and drug development professionals actively working with this compound.

Essential Personal Protective Equipment (PPE)

When handling demethoxyfumitremorgin C, a comprehensive approach to personal
protection is critical to prevent exposure. The following personal protective equipment is
required:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn at all times.
Gloves should be inspected for integrity before each use and changed immediately if
contaminated, punctured, or torn.

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are
mandatory.[1] In situations where splashing is a risk, a face shield should be worn in addition
to goggles.

» Skin and Body Protection: A laboratory coat or impervious clothing is required to prevent skin
contact.[1] All skin should be covered.
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» Respiratory Protection: Handling of demethoxyfumitremorgin C should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust
or aerosols.[1][2] If a fume hood is not available or if there is a risk of generating aerosols, a
suitable respirator must be used.

Operational Plan for Handling
Demethoxyfumitremorgin C

This step-by-step protocol is designed to ensure the safe handling of
demethoxyfumitremorgin C from receipt to use.

» Receiving and Storage:

o

Upon receipt, visually inspect the container for any damage or leaks.

[¢]

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
away from strong oxidizing agents.[3]

[¢]

The storage area should be clearly labeled with the compound's identity and associated
hazards.

[¢]

Store the compound locked up.[4]

e Preparation and Handling:

o

All handling of demethoxyfumitremorgin C must be conducted within a certified chemical
fume hood to minimize inhalation exposure.[1][2]

o Before handling, ensure that an eyewash station and safety shower are readily accessible.

[11[3]
o Wear all required personal protective equipment as outlined above.
o Avoid the formation of dust and aerosols.[1][2]

o Do not eat, drink, or smoke in the area where the compound is handled.[4]
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o Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.

o After handling, thoroughly wash hands and any exposed skin with soap and water.[4]

 In Case of a Spill:
o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

o Absorb any spilled material with an inert absorbent material such as sand, silica gel, or
vermiculite.[4]

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan

The disposal of demethoxyfumitremorgin C and any associated contaminated materials must
be handled as hazardous waste.

e \Waste Collection:

o All disposable materials that have come into contact with demethoxyfumitremorgin C,
including gloves, weighing paper, and pipette tips, must be collected in a designated and
clearly labeled hazardous waste container.

o Unused or unwanted demethoxyfumitremorgin C must also be disposed of as
hazardous waste.

o Container Management:
o The hazardous waste container must be kept closed except when adding waste.

o The container should be stored in a secure, well-ventilated area, away from incompatible
materials.
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» Final Disposal:

o Dispose of the hazardous waste container through your institution's designated hazardous

waste disposal program.[4] Do not dispose of demethoxyfumitremorgin C in the regular

trash or down the drain.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C21H23N302 PubChem
Appearance Solid [1]

Melting Point 259.5-260.5°C [1]

Relative Density

1.34g/cm3

[1]

Solubility

No data available

[1]

Hazard Identification and Precautionary Statements

Precautionary

Hazard Class Statement GHS Pictogram
Statements
P264, P270,
Acute Toxicity, Oral Harmful if swallowed GHSO07 P301+P312, P330,
P501
P264, P280,
Skin Irritation Causes skin irritation GHSO07 P302+P352, P321,
P332+P313, P362
: P264, P280,
o Causes serious eye
Eye Irritation o GHSO07 P305+P351+P338,
irritation
P337+P313
P261, P271,
Specific Target Organ May cause respiratory GHSO07 P304+P340, P312,
Toxicity irritation P403+P233, P405,
P501
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Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of Demethoxyfumitremorgin C

é Preparation N

Receive & Store

Before Handling

Don PPE

- J

\

Handlingv
[ Handle in Fume Hood \
)

1
If Sbill Occurs

Spill Response Post-Experiment

After Clganup

/

Collect Waste

Dispose via HazWaste

- J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b160368?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling and disposal of demethoxyfumitremorgin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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